Cas no 1797559-94-4 (N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide)

• Product Name: N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide
• CAS No: 1797559-94-4
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 5371490
• Update Time: 2025-06-30

N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide

• Inchi： 1S/C15H17N3O4S/c1-20-12-5-3-4-11(13(12)21-2)17-14(19)18-8-10(9-18)22-15-16-6-7-23-15/h3-7,10H,8-9H2,1-2H3,(H,17,19)
• InChI Key： YJIFLOFGAUUNTF-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(OC)=C2OC)=O)CC(OC2=NC=CS2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide

Professional Introduction to N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide (CAS No. 1797559-94-4)

N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide, identified by its CAS number CAS No. 1797559-94-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a benzene ring substituted with methoxy groups, an azetidine core linked to a thiazole moiety, and an amide functional group. The intricate arrangement of these structural elements imparts distinct chemical and biological properties, making it a subject of intense research interest.

The N-(2,3-dimethoxyphenyl) moiety in the molecular structure contributes to the compound's overall lipophilicity and potential for interaction with biological targets. The presence of two methoxy groups at the 2 and 3 positions of the phenyl ring enhances the compound's solubility in both polar and non-polar solvents, a property that is often desirable in pharmaceutical formulations. This dual solubility profile allows for versatile applications in drug delivery systems, enabling efficient absorption and distribution within biological matrices.

The central azetidine-1-carboxamide unit serves as a key pharmacophore, providing a scaffold for further functionalization and derivatization. Azetidine derivatives are known for their ability to mimic natural amino acid structures, which can be exploited in the design of enzyme inhibitors or receptor modulators. The amide group at the 1-position of the azetidine ring further enhances the compound's reactivity, allowing for post-synthetic modifications that can fine-tune its biological activity.

The terminal 3-(1,3-thiazol-2-yloxy) group introduces a heterocyclic component that is frequently encountered in biologically active molecules. Thiazole derivatives are well-documented for their broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of this thiazole moiety into the azetidine core creates a multi-functional entity that can potentially interact with multiple biological pathways simultaneously.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Molecular docking studies have suggested that N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide may exhibit inhibitory activity against several key enzymes implicated in inflammatory and degenerative diseases. For instance, preliminary simulations indicate that this compound could interfere with the catalytic activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation.

In parallel, experimental investigations have begun to explore the pharmacological profile of this compound. In vitro assays have demonstrated promising anti-inflammatory effects when tested against cell lines derived from human immune cells. The ability of N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide to modulate cytokine production and reduce pro-inflammatory marker expression suggests its potential as a lead compound for therapeutic intervention in chronic inflammatory conditions.

The structural features of this molecule also make it an attractive candidate for further development into novel anticancer agents. Thiazole derivatives have been reported to induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in tumor growth. By incorporating these structural elements into an azetidine framework enhanced with methoxy-substituted phenyl rings, researchers aim to develop more selective and potent anticancer compounds.

Synthetic methodologies have been refined to facilitate the efficient preparation of N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide. Multi-step synthetic routes involving nucleophilic substitution reactions at the azetidine nitrogen atom followed by condensation reactions with appropriate carboxylic acid derivatives have been optimized for high yield and purity. Advances in green chemistry principles have also been incorporated into these synthetic protocols to minimize waste generation and improve environmental sustainability.

The development of new analytical techniques has further enhanced our ability to study this compound's properties comprehensively. High-resolution mass spectrometry (HRMS) allows for precise molecular weight determination and structural elucidation, while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and functional group environments. These analytical tools are essential for confirming the identity and purity of synthesized compounds before proceeding with biological evaluations.

The potential applications of N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide extend beyond its initial discovery as an anti-inflammatory agent. Researchers are exploring its utility as a tool compound for studying enzyme mechanisms and as a starting point for designing next-generation therapeutics targeting complex diseases such as neurodegenerative disorders and autoimmune conditions. The unique combination of structural features makes it amenable to diverse modifications aimed at enhancing its pharmacological efficacy while minimizing side effects.

In conclusion, N-(2,3-dimethoxyphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide (CAS No. 1797559-94-4)